Cas no 1496793-68-0 (1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene)

• Product Name: 1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene
• CAS No: 1496793-68-0
• MF: C₁₃H₁₆BrClO
• MW: 303.622542381287
• CID: 6305952
• PubChem ID: 65124868
• Update Time: 2025-07-23

1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene
• EN300-1134524
• 1-{[(2-bromocyclohexyl)oxy]methyl}-3-chlorobenzene
• 1496793-68-0
• AKOS014458054

• Inchi： 1S/C13H16BrClO/c14-12-6-1-2-7-13(12)16-9-10-4-3-5-11(15)8-10/h3-5,8,12-13H,1-2,6-7,9H2
• InChI Key： ZHKSIHNGGUYWLO-UHFFFAOYSA-N
• SMILES： BrC1CCCCC1OCC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 302.00731g/mol
• Monoisotopic Mass: 302.00731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene

Professional Introduction to Compound with CAS No. 1496793-68-0 and Product Name: 1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene

The compound with the CAS number 1496793-68-0 and the product name 1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of both bromo and chloro substituents on the benzene ring, coupled with an oxymethyl group linked to a cyclohexyl side chain, provides a rich scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel benzene derivatives has been a focal point in medicinal chemistry, particularly for their role in modulating various biological pathways. The structural motif of 1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene is particularly intriguing because it combines elements that are known to enhance binding affinity and selectivity. The bromocyclohexyl group, for instance, can serve as a versatile handle for further functionalization via cross-coupling reactions, while the chloro substituent on the benzene ring offers opportunities for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a building block in the synthesis of more complex molecules. The oxymethyl group (–O–CH₂–) introduces a polar moiety that can improve solubility and bioavailability, which are critical factors in drug design. Additionally, the cyclohexyl ring provides steric bulk, which can be exploited to fine-tune receptor binding interactions. These features make 1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene a valuable intermediate in the pursuit of novel therapeutics.

Recent studies have highlighted the importance of benzene derivatives in addressing various therapeutic challenges. For example, compounds with similar structural features have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. The bromo and chloro substituents on the benzene ring are particularly well-suited for generating diversity in molecular libraries, enabling high-throughput screening (HTS) campaigns to identify lead compounds with desired pharmacological profiles.

The cyclohexyl side chain in 1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene also contributes to its potential utility. Cycloalkyl groups are known to influence both the physical properties of molecules (such as solubility and melting point) and their biological activity. In particular, the rigidification provided by the cyclohexane ring can enhance binding stability to protein targets. This structural feature is increasingly recognized as a key factor in designing drugs with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, 1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene offers several advantages. The presence of both bromo and chloro atoms makes it amenable to palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are powerful tools for constructing biaryl systems or introducing aryl groups at specific positions, expanding the structural diversity of derived compounds. Moreover, the oxymethyl group can be further functionalized through oxidation or reduction reactions, providing additional pathways for derivatization.

In conclusion, 1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising bromo and chloro substituents on a benzene ring linked to an oxymethyl group attached to a cyclohexyl side chain—make it a versatile scaffold for drug discovery efforts. The compound’s potential as an intermediate in synthesizing novel bioactive molecules underscores its significance in modern medicinal chemistry. As research continues to uncover new applications for benzene derivatives, compounds like 1-{(2-bromocyclohexyl)oxymethyl}-3-chlorobenzene are likely to play an increasingly important role in developing next-generation therapeutics.